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Compound of Interest

Compound Name: 2-Cyclopropylethanol

Cat. No.: B145733

For researchers and scientists in the fast-paced world of drug development, meticulous
attention to safety protocols is paramount. The proper disposal of chemical reagents, such as
2-Cyclopropylethanol, is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, immediate safety and logistical information for the
handling and disposal of 2-Cyclopropylethanol, ensuring a secure laboratory environment.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards
associated with 2-Cyclopropylethanol. Adherence to the following safety protocols is non-
negotiable to prevent accidents.

Key Hazards:

o Flammability: 2-Cyclopropylethanol is a flammable liquid and vapor.[1][2] It must be kept
away from heat, sparks, open flames, and hot surfaces. All handling equipment should be
properly grounded to prevent static discharge.

o Health Hazards: This chemical is harmful if swallowed and causes serious eye irritation.[3] It
may also cause skin and respiratory irritation.[2]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical splash goggles or a face shield are mandatory.
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e Hand Protection: Wear appropriate protective gloves.[3]

» Skin and Body Protection: Use a lab coat or other protective clothing to prevent skin
exposure.

e Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably
under a chemical fume hood.[3] For higher-level protection, use appropriate respirator
cartridges.[3]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 2-Cyclopropylethanol are
summarized in the table below.

Property Value

CAS Number 2566-44-1

Molecular Formula CsH100

Molecular Weight 86.13 g/mol [1][3][4]
Appearance Liquid

Boiling Point 137-138 °C at 760 mmHg[1]
Flash Point 47 °C[1]

Storage Temperature -20 °C[1][4]

Standard Disposal Procedure

The primary and most recommended method for the disposal of 2-Cyclopropylethanol is
through a licensed hazardous waste disposal company or your institution's Environmental
Health and Safety (EHS) department.

Step-by-Step Guide for Collection:

e Segregation: Do not mix 2-Cyclopropylethanol waste with other chemical waste unless
explicitly approved by your EHS department.
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e Containerization:

o Use a dedicated, compatible, and properly sealed waste container. The container must be
in good condition and not leak.

o The container should not be filled to more than 90% of its capacity to allow for expansion.

[5]
o The exterior of the container must be clean and free of any chemical residue.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2-
Cyclopropylethanol".

o Include the approximate concentration and quantity of the waste.
o Indicate the date when the waste was first added to the container.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool secondary
containment area away from sources of ignition.

e Arranging Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to schedule a pickup.

o Provide them with all the necessary information about the waste, including the information
on your label.

In-Lab Treatment (for Experienced Personnel)

For small quantities, and only for experienced laboratory personnel, in-lab treatment to render
the chemical less hazardous may be an option. The following protocol is adapted from a
procedure for a structurally similar compound, cyclopropyl methyl ketone, and involves
oxidation. Extreme caution is advised, and this procedure should be tested on a very small
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scale (1-2 mL) before treating larger volumes. This should only be performed in a chemical
fume hood with appropriate PPE.

Principle: Oxidation of the alcohol to a less hazardous carboxylic acid or other oxidized
products using an oxidizing agent like sodium hypochlorite (bleach) under controlled
conditions.

Experimental Protocol:

e Preparation: Place a suitably sized beaker on a stir plate within a fume hood and add a stir
bar. Cool the beaker using an ice bath.

 Dilution: For every 1 volume of 2-Cyclopropylethanol waste, add 5 volumes of water to the
beaker.

e Oxidation:

o Slowly and dropwise, add a solution of sodium hypochlorite (household bleach, ~5-6%) to
the stirring, cooled mixture. A general starting point is to use approximately 10-15 mL of
bleach for every 1 mL of 2-Cyclopropylethanol.

o Continuously monitor the temperature of the reaction. If a significant temperature increase
is observed, slow down or temporarily stop the addition of the hypochlorite solution.

» Reaction Time: Continue stirring the mixture in the ice bath for at least 2 hours after the
addition is complete to ensure the reaction proceeds to completion.

» Quenching Excess Oxidant: Test for the presence of excess hypochlorite using potassium
iodide-starch paper (a blue-black color indicates excess oxidant). If present, quench by
adding a small amount of sodium bisulfite solution dropwise until the test paper no longer
turns blue-black.

o Final Disposal: Neutralize the resulting solution to a pH between 6 and 8 by slowly adding a
suitable acid (e.g., dilute hydrochloric acid) or base (e.g., sodium bicarbonate). This treated
solution should be collected as aqueous hazardous waste and disposed of through your
institution's EHS office.
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Below is a diagram illustrating the decision-making and procedural workflow for the proper
disposal of 2-Cyclopropylethanol.

[ Start: 2-Cyclopropylethanol Waste ]
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{ End: Proper Disposal }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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